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Compound of Interest

Compound Name: 2-Bromo-3-methylbutyryl bromide

CAS No.: 26464-05-1

Cat. No.: B1266779

Get Quote

2-Bromo-3-methylbutyryl bromide (CAS No: 26464-05-1), also known as α-Bromoisovaleryl

bromide, is a highly reactive acyl bromide that serves as a valuable building block in organic

synthesis, particularly in the development of novel pharmaceutical compounds and complex

molecular architectures.[1][2] Its utility stems from the two reactive centers: the acyl bromide, a

potent acylating agent, and the alpha-bromo group, which allows for subsequent nucleophilic

substitution. However, the very reactivity that makes this compound a powerful synthetic tool

also renders it significantly hazardous.

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of the hazards associated with 2-Bromo-3-methylbutyryl
bromide. It moves beyond a simple recitation of safety data sheet (SDS) information to offer a

field-proven perspective on safe handling protocols, emergency response, and the causality

behind these critical safety measures. Understanding and respecting the inherent risks of this

reagent is paramount to its safe and effective use in the laboratory.

Part 1: Core Hazard Identification and GHS
Classification
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2-Bromo-3-methylbutyryl bromide is classified as a hazardous substance, primarily due to its

corrosive nature. Upon contact with moisture, such as humidity in the air or water in biological

tissues, it rapidly hydrolyzes to form hydrobromic acid (HBr) and 2-bromo-3-methylbutyric acid,

both of which are highly corrosive.[3] This reaction is the underlying cause of its severe effects

on skin, eyes, and mucous membranes.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for communicating these hazards. The classification for this, and closely

related corrosive acyl bromides, is summarized below.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin
burns and eye damage.[4]
[5]

Serious Eye Damage 1
H314: Causes severe skin

burns and eye damage.[4][6]

| Acute Toxicity, Oral | 4 | H302: Harmful if swallowed.[1] |

Signal Word: Danger[4][5]

Hazard Pictograms:

corrosive

In-Depth Hazard Analysis:

Extreme Corrosivity (H314): This is the most significant hazard. The material is extremely

destructive to all tissues it contacts.[4] Contact with skin will result in immediate, severe

chemical burns.[3][4][5] The mechanism involves the rapid hydrolysis of the acyl bromide,

leading to a combination of thermal and chemical burns from the exothermic reaction and the

resulting acidic byproducts.
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Serious Eye Damage (H314): Eye contact is particularly dangerous and constitutes a

medical emergency. The substance can cause severe burns, potentially leading to

irreversible eye damage and blindness.[3][4][6] Vapors and mists are also extremely irritating

to the eyes.[3]

Respiratory Tract Irritation: Inhalation of vapors or mists can cause severe irritation and

chemical burns to the respiratory tract.[3] Symptoms may include coughing, shortness of

breath, and a burning sensation in the throat, potentially leading to pulmonary edema—a life-

threatening condition where fluid accumulates in the lungs.[3][4]

Gastrointestinal Tract Damage (H302): If ingested, the compound will cause severe burns to

the mouth, throat, and stomach.[3] Vomiting should not be induced, as this can cause re-

exposure and perforation of the esophagus.[4]

Part 2: Safe Handling and Storage Protocols
A self-validating safety protocol is one where checks and balances are integrated into the

workflow. For a substance as hazardous as 2-Bromo-3-methylbutyryl bromide, this means

never working alone and always preparing for the worst-case scenario.

Experimental Protocol: Safe Handling in a Laboratory
Fume Hood

Pre-Experiment Safety Check:

Ensure a certified chemical fume hood is operational and the sash is at the appropriate

working height.

Locate the nearest safety shower and eyewash station. Confirm they are unobstructed

and have been recently tested.[7]

Have appropriate spill control materials (e.g., dry sand, absorbent pads) and a neutralizing

agent for acids readily available.

Inform a colleague that you are working with a highly corrosive material.

Donning Personal Protective Equipment (PPE):
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Wear appropriate laboratory attire (long pants, closed-toe shoes, lab coat).

Don two pairs of chemical-resistant gloves. A common and effective combination is a

lighter nitrile glove underneath a heavier butyl or neoprene glove.

Wear chemical splash goggles and a full-face shield.[5] Standard safety glasses are

insufficient.

Ensure your lab coat is fully buttoned.

Handling the Reagent:

Conduct all manipulations deep within the chemical fume hood.[8]

Before opening, allow the reagent bottle to come to room temperature to prevent moisture

from the air condensing inside.

Use only glass or PTFE (Teflon) apparatus, as the compound and its acidic byproducts will

corrode metals.

When transferring the liquid, use a syringe or cannula under an inert atmosphere (e.g.,

nitrogen or argon) to minimize exposure to air and moisture. This also prevents the

release of corrosive vapors.

Keep the container tightly closed when not in use.[9]

Post-Handling and Waste Disposal:

Carefully quench any residual reagent in a separate flask containing a non-protic solvent

before cleaning glassware.

Dispose of contaminated materials, including gloves and absorbent pads, in a designated,

sealed hazardous waste container.[4]

Wash hands and forearms thoroughly after removing gloves.[4]

Storage and Incompatibilities
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Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated area,

away from sources of moisture.[9] It should be stored in a locked cabinet or an area

accessible only to qualified personnel.[4] The product is moisture-sensitive.[4][10]

Incompatible Materials: Avoid contact with water, alcohols, strong bases, amines, metals,

and strong oxidizing agents.[10] Reactions with these substances can be violent and

exothermic.

Part 3: Emergency Response and First Aid
Response to an exposure must be immediate and decisive. The following workflow outlines the

critical steps.

Emergency Workflow: Response to Exposure
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Exposure Event

Immediate Actions

Medical Response

Exposure Occurs
(Skin, Eye, Inhalation)

Remove Victim from Source
& Remove Contaminated Clothing

 Alert others

Flush with Copious Water
(15+ minutes)

Call Emergency Services
& Provide SDS

 While flushing

Transport to Medical Facility

Click to download full resolution via product page

Caption: Logical flow for responding to an exposure event.

Table 2: First-Aid Measures
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Exposure Route Action

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes, using a safety

shower if necessary. Seek immediate medical

attention.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[4]

Ingestion

Rinse mouth with water. Have the victim drink

one or two glasses of water to dilute the

substance. Do NOT induce vomiting due to the

risk of perforation. Seek immediate medical

attention.[4][5]

Part 4: Toxicological and Ecological Profile
The toxicological data for 2-Bromo-3-methylbutyryl bromide is limited, which is common for

specialized laboratory reagents. However, the known corrosive properties allow for a clear

inference of its destructive effects.

Carcinogenicity: No component of this product is identified as a probable, possible, or

confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.[4][5]

Germ Cell Mutagenicity: Data is not available.

Reproductive Toxicity: Data is not available.
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Additional Information: The material is extremely destructive to the tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[4] Quantitative toxicity data is largely

unavailable.[4]

Ecological Information
There is no quantitative data available concerning the ecological effects of this product.[4]

However, due to its reactivity with water and its corrosive nature, it should not be allowed to

enter drains or the environment.[4] Discharge into the environment must be avoided.[4]

Conclusion
2-Bromo-3-methylbutyryl bromide is a reagent that commands respect. Its synthetic utility is

matched by its significant hazards, primarily driven by its extreme corrosivity. For researchers

and scientists, a comprehensive understanding of these dangers, coupled with meticulous

adherence to rigorous safety protocols, is not merely a matter of compliance but a fundamental

prerequisite for safe laboratory practice. By integrating the principles of hazard identification,

safe handling, and emergency preparedness into every stage of the experimental workflow, the

risks associated with this powerful chemical can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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